Exatecan-2-(aminomethoxy)acetamide-Gly-Fmoc

• Molecular Formula: C44H40FN5O9
• Molecular Weight: 801.8 g/mol
• InChI: InChI=1S/C44H40FN5O9/c1-3-44(56)31-14-35-40-28(17-50(35)41(53)30(31)19-58-42(44)54)39-33(13-12-23-22(2)32(45)15-34(49-40)38(23)39)48-37(52)20-57-21-47-36(51)16-46-43(55)59-18-29-26-10-6-4-8-24(26)25-9-5-7-11-27(25)29/h4-11,14-15,29,33,56H,3,12-13,16-21H2,1-2H3,(H,46,55)(H,47,51)(H,48,52)/t33-,44-/m0/s1
• InChIKey: IQOYLCABBAEGEO-XEDFXBRGSA-N

Exatecan-2-(aminomethoxy)acetamide-Gly-Fmoc: ADC Payload Intermediate

Exatecan-2-(aminomethoxy)acetamide-Gly-Fmoc (CAS 1599440-09-1, MW 801.81 g/mol, C44H40FN5O9) is an ADC toxin intermediate featuring the exatecan warhead conjugated via an aminomethoxyacetamide linker to an Fmoc-protected glycine residue . Exatecan is a camptothecin derivative that inhibits DNA topoisomerase I with an IC50 of 0.975 μg/mL (2.2 μM), and demonstrates potent anti-proliferative activity across multiple cancer cell lines with mean GI50 values of 2.02 ng/mL (breast), 2.92 ng/mL (colon), 1.53 ng/mL (gastric), and 0.877 ng/mL (lung) [1]. This compound serves as a protected building block for synthesizing exatecan-based ADCs, with the Fmoc group enabling orthogonal deprotection under basic conditions to expose a free amine for subsequent conjugation to antibodies or additional linker components .

1 Fmoc-protected amine enables controlled deprotection for site-specific ADC conjugation workflows.

2 Glycine-based linker precursor supports modular linker-payload construction in ADC research.

3 Catalog intermediate supports reproducible ADC research and method development contexts.

• [1] Mitsui I, Kumazawa E, Hirota Y, et al. A new water-soluble camptothecin derivative, DX-8951f, exhibits potent antitumor activity against human tumors in vitro and in vivo. Jpn J Cancer Res. 1995;86(8):776-782. View Source

Why This Intermediate Cannot Be Replaced by Generic Exatecan

Exatecan-2-(aminomethoxy)acetamide-Gly-Fmoc occupies a specific node in ADC synthesis workflows that structurally similar intermediates cannot substitute. The compound incorporates three distinct functional modules: the exatecan cytotoxic warhead, an aminomethoxyacetamide spacer, and an Fmoc-protected glycine terminus. Alternative exatecan-based linker-payloads such as GGFG-amino-CH2O-acetyl Exatecan (CAS 1599440-12-6) incorporate different peptide linkers (Gly-Phe-Gly-Gly) designed for lysosomal protease cleavage, while Fmoc-Val-Cit-PAB-Exatecan contains a distinct protease cleavage motif (Val-Cit-PAB) for alternative intracellular release kinetics. Furthermore, the Fmoc protecting group in this compound provides orthogonal deprotection chemistry (basic conditions) that is incompatible with the acidic or reductive cleavage required by other intermediates, making direct substitution in established synthetic protocols chemically infeasible without re-optimization of the entire conjugation sequence .

Target Product Exatecan-2-(aminomethoxy)acetamide-Gly-Fmoc

Common Substitute Risk Unprotected exatecan mesylate lacks the Fmoc-amine handle; direct substitution may compromise site-specific conjugation strategies and requires method re-validation.

Target Product Exatecan-2-(aminomethoxy)acetamide-Gly-Fmoc

Common Substitute Risk Deruxtecan (DXd) or SN-38 analogs possess distinct linker chemistry and topoisomerase I inhibition profiles; assay potency context may not transfer directly without comprehensive linker adaptation.

Quantitative Differentiation and Comparative Evidence

Exatecan Warhead Potency vs. SN-38

The exatecan warhead in Exatecan-2-(aminomethoxy)acetamide-Gly-Fmoc demonstrates approximately 10-fold higher potency than DXd (deruxtecan) and significantly greater potency than SN-38. Exatecan inhibits DNA topoisomerase I with an IC50 of 0.975 μg/mL (2.2 μM) and exhibits mean GI50 values across multiple cancer cell lines: 2.02 ng/mL (breast), 2.92 ng/mL (colon), 1.53 ng/mL (gastric), and 0.877 ng/mL (lung) [1]. Comparative analysis from industry sources indicates that exatecan free drug toxicity is 5-20 fold higher than DXd, with differential cytotoxicity varying by cell type [2]. Additionally, exatecan mesylate demonstrates anti-proliferative activity approximately 6-fold higher than SN-38 and 28-fold higher than SK&F 10486-A .

Warhead Potency

Reported

Exatecan core IC50: 0.82 μg/mL; SN-38 IC50: 2.3 μg/mL [1]

Supports assay potency context for ADC payload screening.

Cell-free topoisomerase I assay.

Evidence Dimension	Cytotoxic potency (Topoisomerase I inhibition and cell proliferation)
Target Compound Data	IC50 = 0.975 μg/mL (2.2 μM); GI50 values: 2.02 ng/mL (breast), 2.92 ng/mL (colon), 1.53 ng/mL (gastric), 0.877 ng/mL (lung)
Comparator Or Baseline	SN-38 (active metabolite of irinotecan) and DXd (deruxtecan payload)
Quantified Difference	~6× more potent than SN-38; ~28× more potent than SK&F 10486-A; 5-20× more potent than DXd (free drug)
Conditions	In vitro cell proliferation assays; PC-6, PC-6/SN2-5, breast, colon, gastric, and lung cancer cell lines

Why This Matters

Higher payload potency enables lower DAR requirements or enhanced therapeutic index in ADC design, reducing potential off-target toxicity while maintaining tumor-killing efficacy.

• [1] Mitsui I, Kumazawa E, Hirota Y, et al. A new water-soluble camptothecin derivative, DX-8951f, exhibits potent antitumor activity against human tumors in vitro and in vivo. Jpn J Cancer Res. 1995;86(8):776-782. View Source
• [2] PharmCube. Analysis: New Generation ADC Enterprises - Exatecan Payload Comparison. 2023. View Source

Molecular Weight and Linker Structure Comparison

ADCs constructed using exatecan linker-payload platforms derived from intermediates including aminomethoxyacetamide-linked exatecan demonstrate statistically significant improvements over the clinically validated ADC trastuzumab-deruxtecan (T-DXd, Enhertu). In a head-to-head comparative study, exatecan-based ADCs with ethynyl-phosphonamidate linkers exhibited improved target-mediated killing of tumor cells, excellent bystander killing, and drastically improved linker stability in vitro and in vivo [1]. The phosphonamidate-linked exatecan ADC platform enabled construction of highly loaded DAR8 ADCs with excellent solubility properties and demonstrated antibody-like pharmacokinetic properties even at DAR8 [2]. The Exo-linker exatecan ADC platform demonstrated superior stability, maintained drug-to-antibody ratios, and showed reduced aggregation and hydrophobicity compared to T-DXd, suggesting improved pharmacokinetic profile [3].

MW & Structure

Head-to-head

MW 801.81 g/mol (Fmoc-Gly-AA-Exatecan) vs. 531.5 g/mol (Mesylate)

Structural differentiation essential for linker-property interpretation.

Chemical characterization data.

Evidence Dimension	Linker stability, aggregation, pharmacokinetic profile, in vivo efficacy
Target Compound Data	Exatecan-based ADC platform (phosphonamidate-linked or Exo-linker): antibody-like PK at DAR8; reduced aggregation; improved linker stability in vitro and in vivo
Comparator Or Baseline	Trastuzumab-deruxtecan (T-DXd, Enhertu), an approved camptothecin-based ADC
Quantified Difference	Superior in vivo efficacy over four tested dose levels in xenograft models; maintained DAR with reduced aggregation
Conditions	HER2-positive xenograft mouse models; rat pharmacokinetic studies; in vitro plasma stability assays

Why This Matters

Demonstrates that exatecan payloads, when properly conjugated, can outperform the clinical benchmark T-DXd in key preclinical parameters, justifying procurement for next-generation ADC development.

• [1] Schmitt S, Machui P, Mai I, et al. Design and Evaluation of Phosphonamidate-Linked Exatecan Constructs for Highly Loaded, Stable, and Efficacious Antibody-Drug Conjugates. Mol Cancer Ther. 2024;23(2):199-211. View Source
• [2] Watanabe T, et al. Biological Evaluation of Cleavable Linkers in Exatecan-Based Antibody-Drug Conjugates: A Comparative Study of DXd and Exo-Linker Platforms. ACS Omega. 2025;10(34):38696-38702. View Source
• [3] Watanabe T, et al. Biological Evaluation of Cleavable Linkers in Exatecan-Based Antibody-Drug Conjugates. ChemRxiv Preprint. 2024. View Source

Fmoc Protection for Orthogonal Conjugation

Exatecan-2-(aminomethoxy)acetamide-Gly-Fmoc features a distinct linker architecture compared to other exatecan-based ADC intermediates. This compound incorporates an aminomethoxyacetamide spacer and a terminal Fmoc-protected glycine (MW 801.81 g/mol, C44H40FN5O9) , whereas GGFG-amino-CH2O-acetyl Exatecan (CAS 1599440-12-6, MW 840.9 g/mol, C42H45FN8O10) contains a tetrapeptide Gly-Phe-Gly-Gly linker designed for lysosomal cathepsin cleavage . The Fmoc group in the target compound provides orthogonal protection enabling selective deprotection under basic conditions (piperidine or DBU in DMF), exposing a free amine for subsequent conjugation to activated esters or other electrophilic handles . This contrasts with GGFG-containing intermediates where the peptide is intended for enzymatic rather than chemical cleavage, and with Fmoc-Val-Cit-PAB-Exatecan (MW ~980 g/mol) which incorporates both a protease-sensitive Val-Cit dipeptide and a self-immolative PAB spacer .

Fmoc Deprotection

Head-to-head

Fmoc-protected amine; deprotects under mild basic conditions (e.g., piperidine).

Enables orthogonal conjugation strategy in ADC synthesis.

Standard Fmoc protocol context.

Evidence Dimension	Linker composition and functional handle availability
Target Compound Data	Fmoc-Gly-aminomethoxyacetamide-exatecan; MW 801.81; Gly single amino acid spacer; Fmoc protecting group
Comparator Or Baseline	GGFG-amino-CH2O-acetyl Exatecan (MW 840.9; Gly-Phe-Gly-Gly tetrapeptide) and Fmoc-Val-Cit-PAB-Exatecan (MW ~980; Val-Cit-PAB protease-cleavable linker)
Quantified Difference	MW difference: -39.1 g/mol vs. GGFG analog; +~178 g/mol vs. Val-Cit-PAB analog
Conditions	Structural characterization by NMR, MS, and HPLC purity analysis

Why This Matters

The specific linker architecture determines ADC release mechanism, conjugation chemistry compatibility, and final ADC physicochemical properties—incorrect intermediate selection leads to failed conjugation or suboptimal ADC performance.

Linker Stability and Aggregation Profile

Exatecan payloads present hydrophobicity challenges that limit achievable DAR in conventional ADC formats. Studies have identified that the hydrophobic combination of exatecan with established dipeptidyl PAB cleavage sites results in reduced antibody conjugation yields and increased ADC aggregation [1]. Exatecan-2-(aminomethoxy)acetamide-Gly-Fmoc, with calculated LogP of 2.8 and tPSA of 185 Ų , exhibits lower hydrophobicity compared to extended linker-payload constructs but higher than DXd-based payloads. The aminomethoxyacetamide spacer in this compound provides a balance between solubility and conjugation efficiency, serving as a versatile building block for incorporating hydrophilic spacers such as PEG chains or polysarcosine to mitigate aggregation in final ADC constructs. In comparative studies, exatecan-based ADCs with optimized hydrophilic linkers demonstrated reduced aggregation and hydrophobicity compared to T-DXd [2], and exatecan-based ADCs with polysarcosine drug-linker platforms demonstrated higher bystander killing effect than DS-8201a [3].

Stability & Aggregation

Class-level inference

Reported improved linker stability and reduced aggregation vs. T-DXd [1][2].

Linker composition may enhance ADC developability profile.

In vitro and in vivo rat PK studies.

Evidence Dimension	Hydrophobicity parameters and aggregation propensity
Target Compound Data	LogP = 2.8; tPSA = 185 Ų; HBD = 4; HBA = 11
Comparator Or Baseline	Extended linker-payload constructs (higher LogP, greater aggregation); DXd payload (lower LogP, reduced hydrophobicity)
Quantified Difference	LogP 2.8 (intermediate hydrophobicity); tPSA 185 Ų
Conditions	Calculated physicochemical parameters; ADC aggregation assessed by SEC-HPLC

Why This Matters

Intermediate hydrophobicity enables this compound to be a modular building block—hydrophilic spacers can be appended while maintaining manageable solubility for subsequent conjugation steps.

• [1] Schmitt S, Machui P, Mai I, et al. Design and Evaluation of Phosphonamidate-Linked Exatecan Constructs for Highly Loaded, Stable, and Efficacious Antibody-Drug Conjugates. Mol Cancer Ther. 2024;23(2):199-211. View Source
• [2] Watanabe T, et al. Biological Evaluation of Cleavable Linkers in Exatecan-Based Antibody-Drug Conjugates: A Comparative Study of DXd and Exo-Linker Platforms. ACS Omega. 2025;10(34):38696-38702. View Source
• [3] Conilh L, Fournet G, Fourmaux E, et al. Exatecan Antibody Drug Conjugates Based on a Hydrophilic Polysarcosine Drug-Linker Platform. Pharmaceuticals. 2021;14(3):247. View Source

Payload Photostability in Manufacturing

Exatecan-2-(aminomethoxy)acetamide-Gly-Fmoc has defined storage stability parameters: powder form stable at -20°C for 3 years or 4°C for 2 years; in solvent stable at -80°C for 6 months or -20°C for 1 month . Shipping is performed at ambient temperature with stability maintained for several days during transit . These specifications are comparable to other exatecan intermediates: GGFG-amino-CH2O-acetyl Exatecan requires identical -20°C storage , while exatecan mesylate (CAS 169869-90-3) is specified for -20°C storage for 3 years powder and 6 months in solution [1]. The compound appears as a solid at room temperature with purity specifications typically ≥95% . The Fmoc protecting group requires protection from prolonged exposure to basic conditions during storage to prevent premature deprotection .

Photostability

Class-level inference

~8.5% aggregate increase under photostress; exatecan acts as a photosensitizer [1].

Highlights photostability monitoring requirements during manufacturing.

Forced photodegradation, size-exclusion HPLC.

Evidence Dimension	Storage stability duration and conditions
Target Compound Data	Powder: -20°C/3 years, 4°C/2 years; Solvent: -80°C/6 months, -20°C/1 month
Comparator Or Baseline	Exatecan mesylate: powder -20°C/3 years, solution -20°C/6 months; GGFG-amino-CH2O-acetyl Exatecan: -20°C storage
Quantified Difference	Comparable storage stability; solvent stability 1 month at -20°C vs. 6 months for exatecan mesylate
Conditions	Sealed, protected from moisture and light; nitrogen atmosphere recommended

Why This Matters

Clear stability specifications enable accurate procurement planning, inventory management, and experimental scheduling without unexpected degradation or batch-to-batch variability.

• [1] Adooq Bioscience. Exatecan Mesylate Datasheet with Storage Conditions. CAS 169869-90-3. View Source

Optimal Use Cases in ADC Research and Development

Synthesis of Novel Linker-Payload Constructs

This compound is optimally suited for multi-step ADC linker-payload synthesis where orthogonal protecting group strategy is essential. The Fmoc group can be selectively deprotected under basic conditions (e.g., 20% piperidine in DMF) to expose a free amine, which can then be conjugated to activated esters, NHS-functionalized PEG linkers, or maleimide-containing spacers while preserving the exatecan warhead's integrity . This enables modular construction of linker-payloads with tunable hydrophilicity, as evidenced by studies showing that exatecan payloads with optimized hydrophilic linkers achieve reduced aggregation and antibody-like pharmacokinetics even at DAR8 [1].

Comparative Evaluation of Exatecan ADC Platforms

Research programs developing next-generation exatecan-based ADCs that aim to surpass the clinical performance of trastuzumab-deruxtecan (T-DXd) should use this compound or its derivatives as starting materials. Head-to-head studies demonstrate that exatecan linker-payload platforms achieve improved target-mediated killing, superior linker stability in vitro and in vivo, and enhanced in vivo efficacy across multiple dose levels in xenograft models compared to T-DXd [2]. Additionally, exatecan-based ADCs with hydrophilic drug-linker platforms demonstrate higher bystander killing effect than DS-8201a and overcome T-DM1 resistance in preclinical HER2+ models [3].

Production of Homogeneous ADCs with Controlled DAR

This compound serves as a starting point for synthesizing high-DAR (DAR8) ADCs where aggregation and hydrophobicity must be carefully managed. Exatecan payloads, with LogP 2.8, present intermediate hydrophobicity that can be modulated by appending hydrophilic spacers (PEG, polysarcosine) to the deprotected amine. Studies confirm that exatecan linker-payloads with PEG24 chains or polysarcosine enable construction of highly loaded DAR8 ADCs with excellent solubility and antibody-like pharmacokinetic properties [1]. The aminomethoxyacetamide spacer provides a stable connection that maintains payload integrity during conjugation and circulation .

Photostability and Formulation Development

The glycine residue in this compound provides a site for extending the peptide sequence to create protease-cleavable linkers. Upon Fmoc deprotection, additional amino acids (e.g., Phe, Gly, Val, Cit) can be coupled via solid-phase or solution-phase peptide synthesis to generate linkers with specific cleavage profiles (e.g., cathepsin B-sensitive GGFG or Val-Cit motifs) . This approach enables systematic exploration of linker cleavage kinetics and intracellular drug release mechanisms, with exatecan's high potency (IC50 0.975 μg/mL, GI50 0.877-2.92 ng/mL across cancer types) [4] ensuring robust cytotoxicity even with moderate DAR or modest intracellular payload release.

Application

Selection Property

Validation Focus

Synthesis of Linker-Payloads

Fmoc Orthogonal Handle

Conjugation Efficiency Review

Comparative ADC Platform Evaluation

Defined Exatecan Core Potency

Head-to-head Endpoint Context

Homogeneous DAR Controlled ADC

Site-Specific Conjugation Strategy

DAR Uniformity Assessment

Photostability & Formulation Testing

Photosensitizer Payload Class

Forced Degradation Study Design

• [1] Schmitt S, Machui P, Mai I, et al. Design and Evaluation of Phosphonamidate-Linked Exatecan Constructs for Highly Loaded, Stable, and Efficacious Antibody-Drug Conjugates. Mol Cancer Ther. 2024;23(2):199-211. View Source
• [2] Watanabe T, et al. Biological Evaluation of Cleavable Linkers in Exatecan-Based Antibody-Drug Conjugates: A Comparative Study of DXd and Exo-Linker Platforms. ACS Omega. 2025;10(34):38696-38702. View Source
• [3] Conilh L, Fournet G, Fourmaux E, et al. Exatecan Antibody Drug Conjugates Based on a Hydrophilic Polysarcosine Drug-Linker Platform. Pharmaceuticals. 2021;14(3):247. View Source
• [4] Mitsui I, Kumazawa E, Hirota Y, et al. A new water-soluble camptothecin derivative, DX-8951f, exhibits potent antitumor activity against human tumors in vitro and in vivo. Jpn J Cancer Res. 1995;86(8):776-782. View Source